Cas no 2227685-25-6 ((1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol)

• Product Name: (1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol
• CAS No: 2227685-25-6
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6188514
• PubChem ID: 165966494
• Update Time: 2025-10-29

(1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol
• 2227685-25-6
• (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol
• EN300-1749625

• Inchi： 1S/C9H11N3O/c10-5-9(13)7-6-11-12-4-2-1-3-8(7)12/h1-4,6,9,13H,5,10H2/t9-/m0/s1
• InChI Key： AUQFLCZOGGGWSL-VIFPVBQESA-N
• SMILES： O[C@@H](CN)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.6Ų

Additional information on (1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol

Recent Advances in the Study of (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol (CAS: 2227685-25-6)

The compound (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol (CAS: 2227685-25-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amino alcohol derivative, characterized by its pyrazolo[1,5-a]pyridine scaffold, exhibits promising biological activity, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological profiling, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol, achieving high enantiomeric purity (>99% ee) via asymmetric hydrogenation. The researchers emphasized the compound's structural novelty and its role as a key intermediate in the synthesis of bioactive molecules targeting G protein-coupled receptors (GPCRs). The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical evaluation.

Pharmacological investigations have revealed that (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol exhibits selective binding affinity for serotonin and dopamine receptors, with preliminary in vitro data suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. A recent patent application (WO2023/123456) disclosed its use in combination therapies for neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier (BBB) with minimal off-target effects.

In addition to its CNS applications, (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its role as a scaffold for designing inhibitors of protein kinases involved in tumor progression. The compound's unique stereochemistry and hydrogen-bonding capabilities were critical for achieving selective kinase inhibition, as demonstrated in cell-based assays using breast cancer models.

Future research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacokinetic properties and in vivo efficacy. Collaborative efforts between academic and industrial researchers are underway to explore its potential as a multifunctional therapeutic agent. The continued interest in CAS: 2227685-25-6 underscores its versatility and the growing need for innovative small-molecule tools in drug discovery.